Cas no 1463439-72-6 (2-methyl-5-(5-methylthiophen-3-yl)aniline)

• Product Name: 2-methyl-5-(5-methylthiophen-3-yl)aniline
• CAS No: 1463439-72-6
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 6203502
• PubChem ID: 65100211
• Update Time: 2025-11-01

2-methyl-5-(5-methylthiophen-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(5-methylthiophen-3-yl)aniline
• EN300-1141929
• AKOS014433156
• 1463439-72-6
• SCHEMBL3466627

• Inchi： 1S/C12H13NS/c1-8-3-4-10(6-12(8)13)11-5-9(2)14-7-11/h3-7H,13H2,1-2H3
• InChI Key： FFFDHGQXVHCGTE-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 203.07687059g/mol
• Monoisotopic Mass: 203.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-methyl-5-(5-methylthiophen-3-yl)aniline

Introduction to 2-methyl-5-(5-methylthiophen-3-yl)aniline (CAS No. 1463439-72-6)

2-methyl-5-(5-methylthiophen-3-yl)aniline, identified by its Chemical Abstracts Service (CAS) number 1463439-72-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound belongs to the class of aniline derivatives, characterized by its aromatic ring structure and substituent groups that contribute to its unique chemical properties. The presence of a methyl group at the 2-position and a thiophene ring at the 5-position introduces distinct electronic and steric effects, making it a valuable candidate for various synthetic applications.

The structure of 2-methyl-5-(5-methylthiophen-3-yl)aniline consists of a benzene ring substituted with an amino group at the 1-position, a methyl group at the 2-position, and a thiophene ring linked at the 3-position of the thiophene to the 5-position of the benzene. This arrangement results in a molecule with enhanced reactivity due to the conjugation between the aromatic systems. Such conjugation is particularly relevant in the design of molecules with applications in optoelectronic devices, pharmaceuticals, and agrochemicals.

In recent years, there has been growing interest in 2-methyl-5-(5-methylthiophen-3-yl)aniline due to its potential applications in medicinal chemistry. The compound's ability to act as a building block for more complex molecules has been explored in several synthetic pathways. For instance, researchers have investigated its utility in constructing heterocyclic compounds that exhibit biological activity. The thiophene moiety, in particular, is known for its role in enhancing binding affinity and metabolic stability in drug candidates.

One of the most compelling aspects of 2-methyl-5-(5-methylthiophen-3-yl)aniline is its versatility in material science applications. The compound's aromatic structure and electron-rich nature make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated its efficacy as a component in π-conjugated polymers, which are critical for next-generation electronic devices. The methylthiophene substituent contributes to improved charge transport properties, making this compound an attractive candidate for enhancing the performance of organic electronic components.

The synthesis of 2-methyl-5-(5-methylthiophen-3-yl)aniline typically involves multi-step organic reactions, often starting from commercially available precursors such as aniline and thiophene derivatives. Advanced synthetic techniques, including cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, have been employed to achieve high yields and purity. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical and materials science applications.

From a pharmaceutical perspective, 2-methyl-5-(5-methylthiophen-3-yl)aniline has been investigated for its potential role as an intermediate in drug development. Its structural features suggest that it could be modified to create molecules with therapeutic properties. For example, researchers have explored derivatives of this compound as kinase inhibitors or antimicrobial agents. The aniline core is particularly relevant in medicinal chemistry due to its prevalence in bioactive molecules, while the thiophene ring provides additional opportunities for structural diversity.

The chemical properties of 2-methyl-5-(5-methylthiophen-3-yl)aniline, such as its solubility, stability, and reactivity, are also critical factors in determining its applicability across different fields. Solubility studies have shown that this compound exhibits moderate solubility in organic solvents commonly used in synthesis and purification processes. Its stability under various conditions is another important consideration, particularly when it is intended for long-term storage or repeated use in research settings.

In conclusion, 2-methyl-5-(5-methylthiophen-3-yl)aniline (CAS No. 1463439-72-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and chemical properties make it a valuable asset for researchers working on advanced materials and pharmaceuticals. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play an increasingly important role in driving innovation and discovery.